N-[2-(cyclohexen-1-yl)ethyl]-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide
• InChI: InChI=1S/C20H27N3O4S/c1-28(26,27)23-13-5-8-16-9-10-17(14-18(16)23)22-20(25)19(24)21-12-11-15-6-3-2-4-7-15/h6,9-10,14H,2-5,7-8,11-13H2,1H3,(H,21,24)(H,22,25)
• InChI Key: RBGPNTOQHLZHLW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C(=O)NCCC3=CCCCC3
• Molecular Formula: C20H27N3O4S
• Molecular Weight: 405.5 g/mol

Description

N-[2-(cyclohexen-1-yl)ethyl]-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide is a useful research compound. Its molecular formula is C20H27N3O4S and its molecular weight is 405.51. The purity is usually 95%.
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Scientific Research Applications

Copper(II)-catalyzed Remote Sulfonylation

The copper(II)-catalyzed remote sulfonylation of aminoquinolines represents an environmentally friendly method to introduce sulfonyl groups into quinoline derivatives. Such reactions, utilizing sodium sulfinates as sulfide sources, generate less unpleasantly odorous byproducts, highlighting the potential for synthesizing environmentally benign compounds with potential pharmaceutical applications (Xia et al., 2016).

Synthesis of Ionic Liquids

The solvent-free Al(OTf)3-catalyzed aminolysis of 1,2-epoxides with 2-picolylamine underscores a key step in the synthesis of new classes of ionic liquids. These processes demonstrate the synthesis of complex molecules under environmentally friendly conditions, indicating potential applications in green chemistry and materials science (Fringuelli et al., 2004).

Antimalarial and COVID-19 Research

Investigations into the antimalarial activity of sulfonamide derivatives reveal their potential utility in drug discovery against infectious diseases. Theoretical calculations and molecular docking studies of certain sulfonamides against Plasmepsin-1 and Plasmepsin-2, as well as SARS-CoV-2 proteins, suggest these compounds' relevance in developing therapeutics for malaria and COVID-19 (Fahim & Ismael, 2021).

Synthesis of Sulfonated Quinoline Diones

The novel cascade synthesis of sulfonated quinoline dione derivatives from N-(2-cyanoaryl)methylacrylamides and sulfonylhydrazides demonstrates an efficient method for creating biologically active molecules, which may have pharmaceutical applications (Wang et al., 2016).

Synthesis and Electrophysiological Activity

Research into N-substituted imidazolylbenzamides or benzene-sulfonamides explores their cardiac electrophysiological activity, indicating potential applications in developing new therapeutics for cardiac arrhythmias (Morgan et al., 1990).